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Compound of Interest

Compound Name: Tridecanoate

Cat. No.: B1259635 Get Quote

Essential Safety and Handling Guide for
Tridecanoate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of tridecanoate and its common derivative, methyl tridecanoate. It is

intended for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment. Adherence to these procedures is critical for minimizing exposure and

mitigating potential hazards.

Hazard Identification and Classification
Tridecanoate, in the form of tridecanoic acid, may cause eye, skin, and respiratory tract

irritation[1]. Methyl tridecanoate is generally not considered hazardous under the 2012 OSHA

Hazard Communication Standard; however, it is crucial to handle it with care as the

toxicological properties have not been fully investigated[2].
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Property n-Tridecanoic Acid Methyl Tridecanoate

Physical State Crystalline powder[1]
Low melting solid or clear,

colorless to yellow liquid[2][3]

Molecular Formula C13H26O2 C14H28O2

Molecular Weight 214.35 g/mol 228.37 g/mol

Melting Point Not Available 5.5 - 7 °C[2]

Boiling Point Not Available 130 - 132 °C @ 4 torr[2]

Flash Point Not Applicable > 110 °C[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to minimize exposure and ensure

personal safety when handling tridecanoate compounds.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.

Protects against potential eye

irritation from splashes or

dust[1].

Hand Protection
Appropriate protective gloves

(e.g., nitrile or neoprene).

Prevents skin contact which

may cause irritation[1].

Body Protection

A laboratory coat and close-

toed footwear are the minimum

requirements. Wear

appropriate protective clothing

to minimize skin contact.

Reduces the risk of accidental

skin exposure[1].

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation is experienced, or if

handling in a poorly ventilated

area.

Protects against inhalation,

which may cause respiratory

tract irritation[1].

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong reducing agents, and strong bases[1][2].

Keep containers tightly closed when not in use[1].

Handling:
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Ensure a calibrated eyewash station and safety shower are readily accessible[1].

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low[1].

Don appropriate PPE as outlined in the table above.

Avoid generating dust when working with tridecanoic acid powder[1].

Wash hands thoroughly after handling, and before eating, drinking, or smoking[1].

Remove and wash contaminated clothing before reuse[1].

Spill Management:

Small Spills:

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container. Avoid generating dust[1].

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area.

Contact your institution's environmental health and safety (EHS) department.

Disposal Plan:

All waste containing tridecanoate must be considered chemical waste.

Dispose of contents and containers in accordance with federal, state, and local regulations.
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Place waste in a clearly labeled, sealed container.

Do not dispose of down the drain unless specifically authorized by your institution's EHS

department.

Emergency Procedures
Immediate response is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[1].

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops

or persists[1].

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention[1].

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid immediately[1].

Visual Workflow and Decision Diagrams
To further clarify the handling procedures and safety decisions, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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